2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine
Overview
Description
2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine is a chemical compound with potential applications in various fields, including medical, environmental, and industrial research . It has a molecular weight of 211.57 .
Molecular Structure Analysis
The InChI code for 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine is1S/C6H5ClF3N3/c7-6-12-1-3(8)5(13-6)11-2-4(9)10/h1,4H,2H2,(H,11,12,13) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule. Physical And Chemical Properties Analysis
The physical form of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine is a powder . The storage temperature is 4 degrees Celsius .Scientific Research Applications
Synthesis of Phosphoramidates
Phosphoramidates are a class of organophosphorus compounds known for their biological relevance and presence in various natural products. The compound 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine can be utilized in the synthesis of phosphoramidates, which are used in genetic material, energy transfer, enzymes, and other biomolecules .
Development of Antimicrobial Agents
The structural flexibility of pyrimidin-4-amines allows for the development of antimicrobial agents. By modifying the pyrimidine ring, researchers can create derivatives with potential use in combating bacterial infections .
Creation of Bioactive Small Molecules
1,3,5-Triazine derivatives, which can be synthesized from chlorinated pyrimidines, exhibit a range of biological activities including antimalarial, antimicrobial, anti-cancer, and anti-viral properties . This makes 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine a valuable precursor in medicinal chemistry.
Agricultural Chemical Research
In agriculture, pyrimidine derivatives are explored for their herbicidal and fungicidal activities. The compound could be a key intermediate in the synthesis of new agrochemicals aimed at improving crop protection .
Material Science Applications
The chemical structure of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine offers potential in material science, particularly in the synthesis of novel organic compounds that could serve as building blocks for advanced materials .
Energy Storage Solutions
Research into energy storage solutions often involves the exploration of new compounds that can facilitate energy transfer. As such, derivatives of 2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine might find applications in the development of energy storage mediums .
Safety and Hazards
The compound has several hazard statements including H302, H315, H319, H335 indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . The safety precautions include avoiding breathing dust/fume/gas/mist/vapours/spray and washing hands thoroughly after handling .
Mechanism of Action
Target of Action
A related compound, 5-chloro-n2-[(1s)-1-(5-fluoropyrimidin-2-yl)ethyl]-n4-(5-methyl-1h-pyrazol-3-yl)pyrimidine-2,4-diamine, is known to inhibit the jak2 kinase .
Mode of Action
It’s worth noting that related fluoropyrimidines can react with various amines in the presence of k2co3, via c-n bond-forming reactions .
Biochemical Pathways
Related compounds have been used in the synthesis of benzamide scaffolds as potent antagonists against p2x7 receptors .
Result of Action
Related compounds have been used as potent inhibitors of the jak2 kinase .
Action Environment
It’s worth noting that the compound has a storage temperature of 4°c , which suggests that temperature could be an important environmental factor for its stability.
properties
IUPAC Name |
2-chloro-N,N-diethyl-5-fluoropyrimidin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11ClFN3/c1-3-13(4-2)7-6(10)5-11-8(9)12-7/h5H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IKGKESMWFPFIOX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=NC(=NC=C1F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11ClFN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-N,N-diethyl-5-fluoropyrimidin-4-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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